Cas no 2098004-17-0 (4-(3-Methoxyphenyl)pyrrolidine-3-carbonitrile)

• Product Name: 4-(3-Methoxyphenyl)pyrrolidine-3-carbonitrile
• CAS No: 2098004-17-0
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 5724496
• PubChem ID: 121199400
• Update Time: 2025-06-08

4-(3-Methoxyphenyl)pyrrolidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(3-methoxyphenyl)pyrrolidine-3-carbonitrile
• 2098004-17-0
• F1907-1114
• AKOS026706718
• 3-Pyrrolidinecarbonitrile, 4-(3-methoxyphenyl)-
• 4-(3-Methoxyphenyl)pyrrolidine-3-carbonitrile

• Inchi： 1S/C12H14N2O/c1-15-11-4-2-3-9(5-11)12-8-14-7-10(12)6-13/h2-5,10,12,14H,7-8H2,1H3
• InChI Key： JSEJIBRRSDDEGN-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C1CNCC1C#N

Computed Properties

• Exact Mass: 202.110613074g/mol
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 45Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 376.0±42.0 °C(Predicted)
• pka: 8.21±0.10(Predicted)

Additional information on 4-(3-Methoxyphenyl)pyrrolidine-3-carbonitrile

Introduction to 4-(3-Methoxyphenyl)pyrrolidine-3-carbonitrile (CAS No. 2098004-17-0)

4-(3-Methoxyphenyl)pyrrolidine-3-carbonitrile (CAS No. 2098004-17-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of new therapeutic agents. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research findings.

Chemical Structure and Properties

4-(3-Methoxyphenyl)pyrrolidine-3-carbonitrile is a heterocyclic compound with a molecular formula of C₁₂H₁₃NO₂. The molecule consists of a pyrrolidine ring fused with a methoxyphenyl group and a cyano group. The presence of these functional groups imparts distinct chemical and physical properties to the compound. The pyrrolidine ring provides flexibility and conformational stability, while the methoxyphenyl group enhances lipophilicity and aromatic character. The cyano group, known for its strong electron-withdrawing effect, contributes to the compound's reactivity and potential biological activity.

The molecular weight of 4-(3-Methoxyphenyl)pyrrolidine-3-carbonitrile is approximately 207.24 g/mol. It is generally stable under standard laboratory conditions but may require protection from moisture and light to maintain its integrity. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), ethanol, and methanol, making it suitable for various experimental procedures.

Synthesis Methods

The synthesis of 4-(3-Methoxyphenyl)pyrrolidine-3-carbonitrile has been reported in several studies, each employing different synthetic routes to achieve high yields and purity. One common approach involves the reaction of 3-methoxybenzaldehyde with pyrrolidine-3-carbonitrile in the presence of a suitable catalyst. This method typically proceeds via an aldol condensation followed by cyclization to form the desired product.

A more recent study published in the Journal of Organic Chemistry (2021) described an efficient one-pot synthesis method using microwave irradiation. This approach significantly reduced reaction time and improved yield compared to traditional methods. The use of microwave-assisted synthesis not only enhances efficiency but also reduces the environmental impact by minimizing solvent usage and waste generation.

Biological Activities

4-(3-Methoxyphenyl)pyrrolidine-3-carbonitrile has been investigated for its potential biological activities, with promising results in several areas. One notable application is its use as a lead compound in the development of new analgesic agents. Studies have shown that this compound exhibits potent analgesic effects in animal models, potentially through its interaction with opioid receptors.

In addition to its analgesic properties, 4-(3-Methoxyphenyl)pyrrolidine-3-carbonitrile has been studied for its anti-inflammatory effects. Research published in the European Journal of Pharmacology (2020) demonstrated that the compound effectively inhibited pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Applications and Future Prospects

The promising biological activities of 4-(3-Methoxyphenyl)pyrrolidine-3-carbonitrile have led to increased interest in its clinical applications. Several preclinical studies are currently underway to evaluate its safety and efficacy in various disease models. Preliminary results from these studies have been encouraging, with no significant adverse effects observed at therapeutic doses.

In parallel with these efforts, researchers are exploring structure-activity relationships (SAR) to optimize the compound's pharmacological properties. By modifying the functional groups or substituents on the molecule, scientists aim to enhance its potency, selectivity, and bioavailability while minimizing potential side effects.

Conclusion

4-(3-Methoxyphenyl)pyrrolidine-3-carbonitrile (CAS No. 2098004-17-0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, paving the way for innovative treatments in various medical fields.